Cas no 501435-91-2 (5-Bromo-2-fluoro-3-pyridineboronic Acid)
501435-91-2 structure
Product Name:5-Bromo-2-fluoro-3-pyridineboronic Acid
CAS No:501435-91-2
MF:C5H4BBrFNO2
MW:219.8041639328
MDL:MFCD04039317
CID:68311
PubChem ID:2783242
Update Time:2025-04-18
5-Bromo-2-fluoro-3-pyridineboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-2-fluoropyridin-3-yl)boronic acid
- 5-Bromo-2-fluoro-3-pyridylboronic acid
- 5-Bromo-2-fluoropyridine-3-boronic acid
- 2-Fluoro-5-bromopyridine-3-boronic acid
- 5-bromo-2-fluoropyridin-3-yl-3-boronic acid
- 5-Bromo-2-fluoro-3-pyridineboronic acid
- 5-bromo-2-fluoropyridin-3-ylboronic acid
- Boronic acid, (5-bromo-2-fluoro-3-pyridinyl)-
- 5-Bromo-2-fluoro-3-pyridylboronic
- (5-bromo-2-fluoro-3-pyridyl)boronic acid
- PubChem5317
- KSC495Q8D
- YAXKWQSQZIVTFC-U
- 5-Bromo-2-fluoro-pyridine-3-boronic acid
- AKOS005063807
- 5-Bromo-2-fluoropyridine-3-boronic Acid (contains varying amounts of Anhydride)
- AC-33454
- SY022303
- 501435-91-2
- YAXKWQSQZIVTFC-UHFFFAOYSA-N
- AS-11361
- A827989
- EN300-126284
- FT-0601773
- CS-W009509
- MFCD04039317
- SCHEMBL115740
- AB17334
- DTXSID90382529
- J-516933
- Z1269148356
- CHEMBL3236927
- AM803964
- 5-Bromo-2-fluoropyridine-3-boronic acid, AldrichCPR
- B5342
- DB-006969
- 5-Bromo-2-fluoro-3-pyridineboronic Acid
-
- MDL: MFCD04039317
- Inchi: 1S/C5H4BBrFNO2/c7-3-1-4(6(10)11)5(8)9-2-3/h1-2,10-11H
- InChI Key: YAXKWQSQZIVTFC-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(B(O)O)=C1)F
Computed Properties
- Exact Mass: 218.95000
- Monoisotopic Mass: 218.95
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: White solid
- Density: 1.86 3
- Melting Point: >300°C
- Boiling Point: 357.1℃ at 760 mmHg
- Flash Point: 169.7±30.7 °C
- Refractive Index: 1.574
- PSA: 53.35000
- LogP: -0.33700
- Solubility: Insoluble in water
5-Bromo-2-fluoro-3-pyridineboronic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Safety Term:S26;S36
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
- Risk Phrases:R36/37/38
5-Bromo-2-fluoro-3-pyridineboronic Acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-2-fluoro-3-pyridineboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM135711-10g |
5-Bromo-2-fluoro-3-pyridylboronic |
501435-91-2 | 97% | 10g |
$77 | 2021-08-05 | |
| Chemenu | CM135711-25g |
5-Bromo-2-fluoro-3-pyridylboronic |
501435-91-2 | 97% | 25g |
$144 | 2021-08-05 | |
| Chemenu | CM135711-100g |
5-Bromo-2-fluoro-3-pyridylboronic |
501435-91-2 | 97% | 100g |
$418 | 2021-08-05 | |
| Alichem | A029168905-100g |
5-Bromo-2-fluoropyridine-3-boronic acid |
501435-91-2 | 98% | 100g |
$342.15 | 2023-09-01 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0114-1g |
5-Bromo-2-fluoro-pyridine-3-boronic acid |
501435-91-2 | 97% | 1g |
84.8CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0114-5g |
5-Bromo-2-fluoro-pyridine-3-boronic acid |
501435-91-2 | 97% | 5g |
339.22CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0114-25g |
5-Bromo-2-fluoro-pyridine-3-boronic acid |
501435-91-2 | 97% | 25g |
1272.06CNY | 2021-05-07 | |
| TRC | B689933-100mg |
5-Bromo-2-fluoropyridine-3-boronic acid |
501435-91-2 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B689933-250mg |
5-Bromo-2-fluoropyridine-3-boronic acid |
501435-91-2 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B689933-500mg |
5-Bromo-2-fluoropyridine-3-boronic acid |
501435-91-2 | 500mg |
$ 87.00 | 2023-04-18 |
5-Bromo-2-fluoro-3-pyridineboronic Acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
501435-91-2 (5-Bromo-2-fluoro-3-pyridineboronic Acid) Related Products
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